Cas no 648420-84-2 (Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-)

Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl- structure
648420-84-2 structure
Product Name:Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
CAS No:648420-84-2
MF:C23H28N4O
MW:376.494625091553
CID:415060
PubChem ID:71378473
Update Time:2025-04-19

Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
    • 1-[[4-[5-(methylamino)pentyl]phenyl]methyl]-3-quinolin-3-ylurea
    • DTXSID70801086
    • 648420-84-2
    • N-({4-[5-(Methylamino)pentyl]phenyl}methyl)-N'-quinolin-3-ylurea
    • Inchi: 1S/C23H28N4O/c1-24-14-6-2-3-7-18-10-12-19(13-11-18)16-26-23(28)27-21-15-20-8-4-5-9-22(20)25-17-21/h4-5,8-13,15,17,24H,2-3,6-7,14,16H2,1H3,(H2,26,27,28)
    • InChI Key: HLNKVGBOWKTOBZ-UHFFFAOYSA-N
    • SMILES: O=C(NC1=CN=C2C=CC=CC2=C1)NCC1C=CC(=CC=1)CCCCCNC

Computed Properties

  • Exact Mass: 376.22654
  • Monoisotopic Mass: 376.22631153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.05
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